Cas no 870839-40-0 (2-Propenamide,3-[4-(1H-imidazol-1-yl)-3-methoxyphenyl]-N-(1H-imidazol-1-ylmethyl)-,(2E)-, bis(trifluoroacetate))

2-Propenamide,3-[4-(1H-imidazol-1-yl)-3-methoxyphenyl]-N-(1H-imidazol-1-ylmethyl)-,(2E)-, bis(trifluoroacetate) structure
870839-40-0 structure
Product name:2-Propenamide,3-[4-(1H-imidazol-1-yl)-3-methoxyphenyl]-N-(1H-imidazol-1-ylmethyl)-,(2E)-, bis(trifluoroacetate)
CAS No:870839-40-0
MF:C19H18F3N5O4
MW:437.372534275055
CID:1861309

2-Propenamide,3-[4-(1H-imidazol-1-yl)-3-methoxyphenyl]-N-(1H-imidazol-1-ylmethyl)-,(2E)-, bis(trifluoroacetate) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,3-[4-(1H-imidazol-1-yl)-3-methoxyphenyl]-N-(1H-imidazol-1-ylmethyl)-,(2E)-, bis(trifluoroacetate)
    • 2-Propenamide, 3-[4-(1H-imidazol-1-yl)-3-methoxyphenyl]-N-(1H-imidazol-1-ylmethyl)-, (2E)-, 2,2,2-trifluoroacetate (1:2)
    • Inchi: 1S/C17H17N5O2.C2HF3O2/c1-24-16-10-14(2-4-15(16)22-9-7-19-12-22)3-5-17(23)20-13-21-8-6-18-11-21;3-2(4,5)1(6)7/h2-12H,13H2,1H3,(H,20,23);(H,6,7)/b5-3+;
    • InChI Key: BWAPKJWPROSMEV-WGCWOXMQSA-N
    • SMILES: C(F)(F)(F)C(=O)O.O(C1C=C(/C=C/C(=O)NCN2C=NC=C2)C=CC=1N1C=NC=C1)C

2-Propenamide,3-[4-(1H-imidazol-1-yl)-3-methoxyphenyl]-N-(1H-imidazol-1-ylmethyl)-,(2E)-, bis(trifluoroacetate) Related Literature

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